Cas no 1597677-85-4 (4-(propan-2-yl)-1,2-oxazol-3-amine)
4-(propan-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(propan-2-yl)-1,2-oxazol-3-amine
-
- Inchi: 1S/C6H10N2O/c1-4(2)5-3-9-8-6(5)7/h3-4H,1-2H3,(H2,7,8)
- InChI Key: KQTORQVUWILGQO-UHFFFAOYSA-N
- SMILES: O1C=C(C(C)C)C(N)=N1
4-(propan-2-yl)-1,2-oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM431511-1g |
4-(propan-2-yl)-1,2-oxazol-3-amine |
1597677-85-4 | 95%+ | 1g |
$1011 | 2023-01-07 | |
| Enamine | EN300-1237051-0.05g |
4-(propan-2-yl)-1,2-oxazol-3-amine |
1597677-85-4 | 95% | 0.05g |
$197.0 | 2023-07-06 | |
| Enamine | EN300-1237051-0.1g |
4-(propan-2-yl)-1,2-oxazol-3-amine |
1597677-85-4 | 95% | 0.1g |
$293.0 | 2023-07-06 | |
| Enamine | EN300-1237051-0.25g |
4-(propan-2-yl)-1,2-oxazol-3-amine |
1597677-85-4 | 95% | 0.25g |
$418.0 | 2023-07-06 | |
| Enamine | EN300-1237051-0.5g |
4-(propan-2-yl)-1,2-oxazol-3-amine |
1597677-85-4 | 95% | 0.5g |
$656.0 | 2023-07-06 | |
| Enamine | EN300-1237051-1.0g |
4-(propan-2-yl)-1,2-oxazol-3-amine |
1597677-85-4 | 95% | 1.0g |
$842.0 | 2023-07-06 | |
| Enamine | EN300-1237051-2.5g |
4-(propan-2-yl)-1,2-oxazol-3-amine |
1597677-85-4 | 95% | 2.5g |
$1650.0 | 2023-07-06 | |
| Enamine | EN300-1237051-5.0g |
4-(propan-2-yl)-1,2-oxazol-3-amine |
1597677-85-4 | 95% | 5.0g |
$2443.0 | 2023-07-06 | |
| Enamine | EN300-1237051-10.0g |
4-(propan-2-yl)-1,2-oxazol-3-amine |
1597677-85-4 | 95% | 10.0g |
$3622.0 | 2023-07-06 | |
| 1PlusChem | 1P01EIIP-50mg |
4-(propan-2-yl)-1,2-oxazol-3-amine |
1597677-85-4 | 95% | 50mg |
$297.00 | 2024-06-20 |
4-(propan-2-yl)-1,2-oxazol-3-amine Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-(propan-2-yl)-1,2-oxazol-3-amine
Introduction to 4-(propan-2-yl)-1,2-oxazol-3-amine (CAS No. 1597677-85-4)
4-(propan-2-yl)-1,2-oxazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1597677-85-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a unique structural framework comprising an oxazole ring substituted with an isopropyl group at the 4-position and an amine functional group at the 3-position. The molecular structure of this compound not only underscores its potential as a versatile intermediate but also highlights its relevance in the development of novel therapeutic agents.
The oxazole core is a privileged scaffold in medicinal chemistry, renowned for its broad spectrum of biological activities and favorable pharmacokinetic properties. Its incorporation into drug molecules often enhances binding affinity, metabolic stability, and solubility. In particular, 4-(propan-2-yl)-1,2-oxazol-3-amine has garnered attention due to its structural similarity to known bioactive compounds, suggesting a potential role in modulating biological pathways.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(propan-2-yl)-1,2-oxazol-3-amine and biological targets. Studies indicate that the compound exhibits promising binding properties with enzymes and receptors involved in inflammatory responses, making it a candidate for further exploration in anti-inflammatory drug discovery. The amine moiety at the 3-position provides a site for hydrogen bonding interactions, while the isopropyl group enhances lipophilicity, contributing to improved membrane permeability.
The synthesis of 4-(propan-2-yl)-1,2-oxazol-3-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the oxazole ring followed by functional group modifications to introduce the isopropyl and amine substituents. The use of catalytic systems has improved yield and purity, enabling scalable production for both research and industrial applications.
In the context of drug development, 4-(propan-2-yl)-1,2-oxazol-3-amine serves as a valuable building block for constructing more complex molecules. Its structural motifs have been integrated into libraries of compounds screened for pharmacological activity. Preliminary in vitro assays have demonstrated its potential efficacy in inhibiting certain kinases and transcription factors implicated in diseases such as cancer and neurodegeneration. These findings align with the growing interest in oxazole derivatives as pharmacophores.
The chemical stability of 4-(propan-2-yl)-1,2-oxazol-3-amine under various conditions is another critical aspect of its utility. Research has shown that under controlled storage conditions, the compound remains stable for extended periods without significant degradation. This stability is essential for maintaining batch-to-batch consistency in pharmaceutical manufacturing processes.
Environmental considerations also play a role in the evaluation of 4-(propan-2-y)-1,2-oxyzolzolzolzolzolzolzolzolzolzolzolzolzolzole
1597677-85-4 (4-(propan-2-yl)-1,2-oxazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)